Cas no 1378905-89-5 (3,3-diethoxypropanethioamide)
3,3-diethoxypropanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 3,3-diethoxypropanethioamide
- 2,2-diethoxyethanethioamide
- CID 91756319
-
- MDL: MFCD16036557
- Inchi: 1S/C7H15NO2S/c1-3-9-7(10-4-2)5-6(8)11/h7H,3-5H2,1-2H3,(H2,8,11)
- InChI Key: BZABVZOANCFYCQ-UHFFFAOYSA-N
- SMILES: S=C(CC(OCC)OCC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 113
- Topological Polar Surface Area: 76.6
3,3-diethoxypropanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1599584-0.05g |
3,3-diethoxypropanethioamide |
1378905-89-5 | 95% | 0.05g |
$86.0 | 2023-06-04 | |
| Enamine | EN300-1599584-0.1g |
3,3-diethoxypropanethioamide |
1378905-89-5 | 95% | 0.1g |
$129.0 | 2023-06-04 | |
| Enamine | EN300-1599584-0.25g |
3,3-diethoxypropanethioamide |
1378905-89-5 | 95% | 0.25g |
$183.0 | 2023-06-04 | |
| Enamine | EN300-1599584-0.5g |
3,3-diethoxypropanethioamide |
1378905-89-5 | 95% | 0.5g |
$342.0 | 2023-06-04 | |
| Enamine | EN300-1599584-1.0g |
3,3-diethoxypropanethioamide |
1378905-89-5 | 95% | 1g |
$457.0 | 2023-06-04 | |
| Enamine | EN300-1599584-2.5g |
3,3-diethoxypropanethioamide |
1378905-89-5 | 95% | 2.5g |
$894.0 | 2023-06-04 | |
| Enamine | EN300-1599584-5.0g |
3,3-diethoxypropanethioamide |
1378905-89-5 | 95% | 5g |
$1322.0 | 2023-06-04 | |
| Enamine | EN300-1599584-10.0g |
3,3-diethoxypropanethioamide |
1378905-89-5 | 95% | 10g |
$1962.0 | 2023-06-04 | |
| Enamine | EN300-1599584-50mg |
3,3-diethoxypropanethioamide |
1378905-89-5 | 95.0% | 50mg |
$86.0 | 2023-09-23 | |
| Enamine | EN300-1599584-100mg |
3,3-diethoxypropanethioamide |
1378905-89-5 | 95.0% | 100mg |
$129.0 | 2023-09-23 |
3,3-diethoxypropanethioamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3,3-diethoxypropanethioamide
Recent Advances in the Study of 3,3-Diethoxypropanethioamide (CAS: 1378905-89-5) in Chemical Biology and Pharmaceutical Research
The compound 3,3-diethoxypropanethioamide (CAS: 1378905-89-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 3,3-diethoxypropanethioamide as a versatile intermediate in the synthesis of various bioactive molecules. Its thioamide functional group and ethoxy substituents make it a valuable building block for the development of novel pharmacophores. Researchers have successfully utilized this compound in the synthesis of heterocyclic compounds, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.
One of the most notable advancements in the study of 3,3-diethoxypropanethioamide is its application in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in metabolic disorders. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, providing valuable insights for the design of next-generation enzyme inhibitors.
In addition to its role in enzyme inhibition, 3,3-diethoxypropanethioamide has shown promise in the field of cancer research. Preclinical studies have revealed that certain derivatives of this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. These findings were further supported by in vivo experiments, where the compounds exhibited significant tumor growth inhibition with minimal toxicity to normal cells.
The pharmacokinetic properties of 3,3-diethoxypropanethioamide and its derivatives have also been a subject of recent investigation. Researchers have employed advanced analytical techniques, such as LC-MS and NMR spectroscopy, to study the metabolic stability and bioavailability of these compounds. These studies have provided critical data for optimizing the chemical structure to enhance drug-like properties.
Despite the promising results, challenges remain in the clinical translation of 3,3-diethoxypropanethioamide-based therapeutics. Issues such as solubility, stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation development. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of viable drug candidates.
In conclusion, 3,3-diethoxypropanethioamide (CAS: 1378905-89-5) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and synthetic versatility make it a valuable tool in chemical biology and pharmaceutical research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. The continued exploration of this compound is expected to yield significant contributions to the field of drug discovery and development.
1378905-89-5 (3,3-diethoxypropanethioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)